Cas no 929895-49-8 (1,10-Phenanthroline-2,9-dicarboxamide, N2,N9-di-3-quinolinyl-)

• Product Name: 1,10-Phenanthroline-2,9-dicarboxamide, N2,N9-di-3-quinolinyl-
• CAS No: 929895-49-8
• MF: C₃₂H₂₀N₆O₂
• MW: 520.540205955505
• CID: 5689541
• PubChem ID: 135035254
• Update Time: 2023-10-12

1,10-Phenanthroline-2,9-dicarboxamide, N2,N9-di-3-quinolinyl- Chemical and Physical Properties

Names and Identifiers

• 929895-49-8
• DTXSID401188312
• 1,10-Phenanthroline-2,9-dicarboxamide, N2,N9-di-3-quinolinyl-
• N2,N9-Di-3-quinolinyl-1,10-phenanthroline-2,9-dicarboxamide

• Inchi： 1S/C32H20N6O2/c39-31(35-23-15-21-5-1-3-7-25(21)33-17-23)27-13-11-19-9-10-20-12-14-28(38-30(20)29(19)37-27)32(40)36-24-16-22-6-2-4-8-26(22)34-18-24/h1-18H,(H,35,39)(H,36,40)
• InChI Key： DBUNRIODTZOIEO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=CC3=CC=C(C(NC4=CN=C5C=CC=CC5=C4)=O)N=C3C2=N1)NC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 520.16477390g/mol
• Monoisotopic Mass: 520.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 110Ų